Cas no 1261685-76-0 (3-Chloro-2'-fluoro-6'-hydroxypropiophenone)

• Product Name: 3-Chloro-2'-fluoro-6'-hydroxypropiophenone
• CAS No: 1261685-76-0
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4797384
• Update Time: 2025-05-24

3-Chloro-2'-fluoro-6'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-fluoro-6'-hydroxypropiophenone

• Inchi： 1S/C9H8ClFO2/c10-5-4-8(13)9-6(11)2-1-3-7(9)12/h1-3,12H,4-5H2
• InChI Key： JGFMABFTCZKTJO-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on 3-Chloro-2'-fluoro-6'-hydroxypropiophenone

3-Chloro-2'-fluoro-6'-hydroxypropiophenone: A Comprehensive Overview

3-Chloro-2'-fluoro-6'-hydroxypropiophenone, also known by its CAS number 1261685-76-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and environmental chemistry. This compound is characterized by its unique structure, which includes a propiophenone backbone with specific substituents: a chlorine atom at position 3, a fluorine atom at position 2', and a hydroxyl group at position 6'. These functional groups confer the compound with distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-Chloro-2'-fluoro-6'-hydroxypropiophenone involves a series of carefully controlled reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, reducing costs and improving purity. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of applications, 3-Chloro-2'-fluoro-6'-hydroxypropiophenone has shown promise in the development of novel pharmaceutical agents. Its hydroxyl group facilitates hydrogen bonding, which is crucial for drug-receptor interactions. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond pharmacology, this compound has found utility in materials science as a precursor for advanced polymers and coatings. Its fluorine and chlorine substituents enhance thermal stability and chemical resistance, properties that are highly desirable in high-performance materials. Recent research has focused on incorporating this compound into nanocomposites to improve mechanical strength and electronic conductivity.

The environmental impact of 3-Chloro-2'-fluoro-6'-hydroxypropiophenone has also been a topic of interest. Due to its hydroxyl group's reactivity, it has been investigated as a potential agent for the degradation of persistent organic pollutants (POPs). Laboratory experiments have shown that under UV light, this compound can facilitate the breakdown of harmful chemicals in water systems, offering a sustainable solution for environmental remediation.

In conclusion, 3-Chloro-2'-fluoro-6'-hydroxypropiophenone is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern scientific research. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing technology and improving human health.